Cas no 941400-53-9 (2-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic Acid)

• Product Name: 2-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic Acid
• CAS No: 941400-53-9
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD09413277
• CID: 3157299
• PubChem ID: 25323860
• Update Time: 2025-11-03

2-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-triazol-1-yl)nicotinic acid
• G21828
• AKOS000263293
• 2-(1H-1,2,4-triazol-1-yl)nicotinicacid
• EN300-28571
• RMB40053
• Z235362581
• SB55176
• 864-926-4
• CS-0244623
• 941400-53-9
• SCHEMBL19979961
• 2-(1,2,4-triazol-1-yl)pyridine-3-carboxylic acid
• 2-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid
• 2-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic Acid

• MDL： MFCD09413277
• Inchi： 1S/C8H6N4O2/c13-8(14)6-2-1-3-10-7(6)12-5-9-4-11-12/h1-5H,(H,13,14)
• InChI Key： JVRBJJCNDSCZJV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1N1C=NC=N1)=O

Computed Properties

• Exact Mass: 190.04907545Da
• Monoisotopic Mass: 190.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic Acid

Introduction to 2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid (CAS No. 941400-53-9)

2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid (CAS No. 941400-53-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and pyridine moieties, has garnered attention for its potential in developing novel therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid is a heterocyclic compound with the molecular formula C₉H₇N₅O₂. The compound features a pyridine ring fused with a triazole ring, which imparts unique chemical and biological properties. The presence of the carboxylic acid group adds further reactivity and functional versatility. The molecular weight of this compound is approximately 205.18 g/mol. It is typically a white to off-white solid with a melting point ranging from 260 to 265°C.

The solubility of 2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid in water is moderate, making it suitable for various aqueous-based reactions and formulations. It is also soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility properties are advantageous for its use in medicinal chemistry and pharmaceutical research.

Synthesis Methods

The synthesis of 2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-cyanopyridine with hydrazine to form the corresponding triazole derivative, followed by hydrolysis to introduce the carboxylic acid group. This multi-step process has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

An alternative synthetic route involves the coupling of 3-bromopyridine with 1H-1,2,4-triazole using transition metal catalysts such as palladium or copper. This method provides a more direct route to the target compound and can be adapted for large-scale production. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Biological Activities

2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid has been extensively studied for its biological activities due to its unique structural features. One of the key areas of interest is its potential as an inhibitor of various enzymes involved in disease pathways. For example, it has shown promising activity as an inhibitor of carbonic anhydrase (CA), an enzyme implicated in conditions such as glaucoma and hypertension.

In addition to its enzymatic inhibition properties, 2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid has demonstrated antifungal activity against several pathogenic fungi. This activity is attributed to its ability to disrupt fungal cell wall synthesis and inhibit key metabolic pathways. These findings have sparked interest in its potential use as an antifungal agent in both agricultural and medical settings.

Clinical Applications and Research Advances

The potential clinical applications of 2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid are currently being explored through various preclinical studies and early-stage clinical trials. One area of focus is its use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate certain signaling pathways involved in neuronal protection and repair.

In cancer research, 2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid has been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Preclinical studies have demonstrated promising results in inhibiting the growth of various cancer cell lines, including those resistant to conventional therapies.

Conclusion

2-(1H-1,2,4-Triazol-1-yl)pyridine-3-carboxylic Acid (CAS No. 941400-53-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities that make it a valuable candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.